Cas no 956393-73-0 (1-Propyl-1H-pyrazol-3-amine)

1-Propyl-1H-pyrazol-3-amine is a pyrazole derivative featuring an amine functional group at the 3-position and a propyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry applications. Its structural framework allows for further functionalization, making it valuable for constructing heterocyclic compounds and ligand systems. The propyl chain enhances lipophilicity, which can influence solubility and reactivity in synthetic pathways. The amine group provides a reactive site for condensation, acylation, or metal complexation. This compound is typically handled under controlled conditions due to its potential sensitivity to air or moisture, depending on purity and storage.

1-Propyl-1H-pyrazol-3-amine structure

Product Name:1-Propyl-1H-pyrazol-3-amine

CAS No:956393-73-0

MF:C₆H₁₁N₃

MW:125.171640634537

MDL:MFCD04970179

CID:1078823

PubChem ID:7017771

Update Time:2025-10-28

1-Propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-Propyl-1H-pyrazol-3-ylamine
- 1-propyl-1H-pyrazol-3-amine
- 1-Propyl-1H-pyrazol-3-amine (ACI)
- (1-Propyl-1H-pyrazol-3-yl)amine
- 1-Propylpyrazol-3-amine
- LONOODCVABUHFO-UHFFFAOYSA-N
- 956393-73-0
- TQP1418
- AKOS000301614
- ALBB-009794
- E85690
- SCHEMBL1859454
- EN300-229803
- BBL010137
- MFCD04970179
- 1-propyl-1 h-pyrazol-3-ylamine
- 1H-pyrazol-3-amine, 1-propyl-
- DA-00197
- VS-02333
- CS-0124174
- STK346757
- 1-Propyl-1H-pyrazol-3-amine
- MDL： MFCD04970179
- Inchi： 1S/C6H11N3/c1-2-4-9-5-3-6(7)8-9/h3,5H,2,4H2,1H3,(H2,7,8)
- InChI Key： LONOODCVABUHFO-UHFFFAOYSA-N
- SMILES： N1N(CCC)C=CC=1N

Computed Properties

Exact Mass: 125.095297364 g/mol
Monoisotopic Mass: 125.095297364 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 84.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 125.17
XLogP3: 0.7
Topological Polar Surface Area: 43.8Å²

1-Propyl-1H-pyrazol-3-amine Security Information

HazardClass：IRRITANT

1-Propyl-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	030133-250mg	1-Propyl-1 H -pyrazol-3-ylamine	956393-73-0		250mg	￡144.00	2022-03-01
Fluorochem	030133-2g	1-Propyl-1 H -pyrazol-3-ylamine	956393-73-0		2g	￡372.00	2022-03-01
Fluorochem	030133-5g	1-Propyl-1 H -pyrazol-3-ylamine	956393-73-0		5g	￡782.00	2022-03-01
TRC	P014738-250mg	1-Propyl-1H-pyrazol-3-amine	956393-73-0		250mg	$ 390.00	2022-06-03
TRC	P014738-500mg	1-Propyl-1H-pyrazol-3-amine	956393-73-0		500mg	$ 645.00	2022-06-03
TRC	P014738-1000mg	1-Propyl-1H-pyrazol-3-amine	956393-73-0		1g	$ 1030.00	2022-06-03
Chemenu	CM332477-1g	1-Propyl-1h-pyrazol-3-amine	956393-73-0	95%+	1g	$502	2024-07-18
abcr	AB376382-1 g	1-Propyl-1H-pyrazol-3-amine	956393-73-0		1g	€339.20	2022-03-02
abcr	AB376382-5 g	1-Propyl-1H-pyrazol-3-amine	956393-73-0		5g	€765.20	2022-03-02
abcr	AB376382-10 g	1-Propyl-1H-pyrazol-3-amine	956393-73-0		10g	€1,134.40	2022-03-02